Cas no 1376003-60-9 (4-aminocyclopent-2-ene-1-carboxylic acid hydrochloride)

• Product Name: 4-aminocyclopent-2-ene-1-carboxylic acid hydrochloride
• CAS No: 1376003-60-9
• MF: C₆H₁₀ClNO₂
• MW: 163.602100849152
• CID: 4594803
• PubChem ID: 10171261
• Update Time: 2025-06-28

4-aminocyclopent-2-ene-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentene-1-carboxylic acid, 4-amino-, hydrochloride (1:1)
• 4-Aminocyclopent-2-ene-1-carboxylic Acid Hydrochloride
• 4-aminocyclopent-2-ene-1-carboxylic acid hydrochloride

• Inchi： 1S/C6H9NO2.ClH/c7-5-2-1-4(3-5)6(8)9;/h1-2,4-5H,3,7H2,(H,8,9);1H
• InChI Key： JYDJHYGBXSCMJL-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N)C1)(=O)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-aminocyclopent-2-ene-1-carboxylic acid hydrochloride

Introduction to 4-Aminocyclopent-2-ene-1-carboxylic Acid Hydrochloride (CAS No. 1376003-60-9)

4-Aminocyclopent-2-ene-1-carboxylic acid hydrochloride (CAS No. 1376003-60-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of cyclopentene, featuring an amino group and a carboxylic acid group, both of which are crucial for its biological activity and potential therapeutic applications.

The structure of 4-aminocyclopent-2-ene-1-carboxylic acid hydrochloride is characterized by a five-membered cyclopentene ring with a double bond at the 2-position. The amino group is attached to the 4-position, and the carboxylic acid group is located at the 1-position. The hydrochloride salt form enhances its solubility and stability, making it more suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of 4-aminocyclopent-2-ene-1-carboxylic acid hydrochloride in several therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving glutamate receptor modulation. Glutamate is the primary excitatory neurotransmitter in the central nervous system (CNS), and its receptors play a critical role in synaptic transmission and plasticity.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of 4-aminocyclopent-2-ene-1-carboxylic acid hydrochloride on glutamate receptors. The compound was found to exhibit selective antagonism towards the N-methyl-D-aspartate (NMDA) subtype of glutamate receptors, which are implicated in conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. The selective nature of this antagonism suggests that 4-aminocyclopent-2-ene-1-carboxylic acid hydrochloride could be developed into a novel therapeutic agent with fewer side effects compared to non-selective antagonists.

Beyond its potential in neurological disorders, 4-aminocyclopent-2-ene-1-carboxylic acid hydrochloride has also shown promise in cancer research. A study published in Cancer Research demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it was found to downregulate the expression of cyclin D1 and upregulate pro-apoptotic proteins such as Bax and Bak, leading to cell cycle arrest and apoptosis.

The pharmacokinetic properties of 4-aminocyclopent-2-ene-1-carboxylic acid hydrochloride have been extensively studied to optimize its use in clinical settings. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. These properties make it an attractive candidate for further development as an oral medication.

In addition to its therapeutic potential, 4-aminocyclopent-2-ene-1-carboxylic acid hydrochloride has been used as a building block in the synthesis of more complex molecules. Its unique structure provides a versatile platform for chemical modifications, allowing researchers to explore a wide range of derivatives with enhanced biological activities or improved pharmacological properties.

The safety profile of 4-aminocyclopent-2-ene-1-carboxylic acid hydrochloride has been evaluated through preclinical studies, which have shown that it is generally well-tolerated at therapeutic doses. However, like any new compound, it will require thorough clinical trials to fully assess its safety and efficacy in human subjects.

In conclusion, 4-Aminocyclopent-2-ene-1-carboxylic acid hydrochloride (CAS No. 1376003-60-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an exciting candidate for further development in areas such as neurological disorders and cancer therapy. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to the advancement of drug discovery and development.